Cas no 63878-51-3 (2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-)

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)- structure
63878-51-3 structure
Product Name:2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
CAS No:63878-51-3
MF:C20H22O7
MW:374.384486675262
CID:425512
Update Time:2024-03-01

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
    • 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
    • 2'-Hydroxy-3',4',6',3,4-pentamethoxychalcone
    • Inchi: 1S/C20H22O7/c1-23-14-9-7-12(10-15(14)24-2)6-8-13(21)18-16(25-3)11-17(26-4)20(27-5)19(18)22/h6-11,22H,1-5H3
    • InChI Key: HJEVKPPOPFNTMA-UHFFFAOYSA-N
    • SMILES: C(C1=C(OC)C=C(OC)C(OC)=C1O)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 374.13656
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: 2.552

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Melting Point: 143 °C
  • Boiling Point: 586.1±50.0 °C(Predicted)
  • PSA: 83.45
  • pka: 6.71±0.45(Predicted)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd